Cas no 921470-43-1 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide
• CAS No: 921470-43-1
• MF: C₂₀H₂₄N₄O₄S
• MW: 416.493963241577
• CID: 5940938
• PubChem ID: 27555560
• Update Time: 2025-05-22

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide
• AKOS004945309
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2-(3-cyclohexylureido)thiazol-4-yl)acetamide
• 921470-43-1
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide
• F2096-1173
• N-(1,3-benzodioxol-5-ylmethyl)-2-[2-(cyclohexylcarbamoylamino)-1,3-thiazol-4-yl]acetamide

• Inchi： 1S/C20H24N4O4S/c25-18(21-10-13-6-7-16-17(8-13)28-12-27-16)9-15-11-29-20(23-15)24-19(26)22-14-4-2-1-3-5-14/h6-8,11,14H,1-5,9-10,12H2,(H,21,25)(H2,22,23,24,26)
• InChI Key： GMAHFZABQYGMEB-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)CC1=CSC(NC(=O)NC2CCCCC2)=N1

Computed Properties

• Exact Mass: 416.15182643g/mol
• Monoisotopic Mass: 416.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 130Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide

N-(2H-1,3-Benzodioxol-5-yl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide: A Comprehensive Overview

The compound with CAS No. 921470-43-1, known as N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. This compound is a complex molecule that combines elements of benzodioxole, thiazole, and cyclohexylcarbamoyl groups, making it a promising candidate for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the importance of benzodioxole derivatives in medicinal chemistry, particularly for their role in modulating enzyme activity and receptor binding. The presence of the thiazole ring further enhances the compound's potential as a bioisostere or scaffold for designing novel therapeutic agents. The integration of a cyclohexylcarbamoyl group introduces additional complexity and functionality, which could be exploited for improving pharmacokinetic properties such as solubility and bioavailability.

From a structural perspective, the molecule exhibits a high degree of functional group diversity, which is crucial for its interactions with biological targets. The benzodioxole moiety contributes aromatic stability and potential hydrogen bonding capabilities, while the thiazole ring introduces sulfur-based interactions that are often critical in drug-receptor interactions. The cyclohexylcarbamoyl group adds a flexible alkyl chain, which can influence the molecule's conformational flexibility and overall pharmacophore.

Emerging research has focused on the synthesis and characterization of this compound, with particular emphasis on its stereochemical properties and reactivity under various reaction conditions. Advanced techniques such as X-ray crystallography and computational modeling have been employed to elucidate its three-dimensional structure and predict its binding affinities to target proteins. These studies have provided valuable insights into the relationship between the compound's structure and its biological activity.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its ability to inhibit key enzymes involved in inflammatory pathways suggests potential anti-inflammatory activity. Additionally, preliminary assays indicate that it may possess antioxidant properties, making it a candidate for combating oxidative stress-related diseases.

The development of efficient synthetic routes for this compound is another area of active research. Traditional methods often involve multi-step reactions with low yields, but recent advancements in catalytic asymmetric synthesis and microwave-assisted reactions have significantly improved the process. These innovations not only enhance the scalability of production but also reduce environmental impact by minimizing waste generation.

Furthermore, the compound's unique combination of functional groups makes it an attractive substrate for further chemical modifications. Researchers are exploring strategies to introduce additional functional groups or modify existing ones to optimize its pharmacokinetic profile and therapeutic efficacy. Such modifications could lead to the development of next-generation drugs with improved safety profiles and enhanced therapeutic outcomes.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide represents a fascinating example of how structural complexity can be harnessed to design bioactive molecules with diverse applications in medicine and beyond. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug discovery efforts.